Cas no 957489-39-3 (1-[(3-Chlorophenyl)methyl]-4-nitro-1H-pyrazole)

• Product Name: 1-[(3-Chlorophenyl)methyl]-4-nitro-1H-pyrazole
• CAS No: 957489-39-3
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• MDL: MFCD02029351
• CID: 4723275
• Update Time: 2025-10-29

1-[(3-Chlorophenyl)methyl]-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Chlorophenyl)methyl]-4-nitro-1H-pyrazole
• 1-(3-Chlorobenzyl)-4-nitro-1H-pyrazole
• 1-[(3-chlorophenyl)methyl]-4-nitropyrazole

• MDL： MFCD02029351
• Inchi： 1S/C10H8ClN3O2/c11-9-3-1-2-8(4-9)6-13-7-10(5-12-13)14(15)16/h1-5,7H,6H2
• InChI Key： SUIBHGCRRHPUKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 63.6

Additional information on 1-[(3-Chlorophenyl)methyl]-4-nitro-1H-pyrazole

Comprehensive Overview of 1-[(3-Chlorophenyl)methyl]-4-nitro-1H-pyrazole (CAS No. 957489-39-3)

1-[(3-Chlorophenyl)methyl]-4-nitro-1H-pyrazole (CAS No. 957489-39-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative is characterized by its unique molecular structure, featuring a 3-chlorobenzyl group attached to the pyrazole ring. Its chemical properties make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's CAS number 957489-39-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and databases. With the growing demand for heterocyclic compounds in drug discovery, 1-[(3-Chlorophenyl)methyl]-4-nitro-1H-pyrazole has emerged as a subject of interest due to its potential applications in modulating enzymatic activity and receptor interactions. Recent studies highlight its relevance in structure-activity relationship (SAR) analyses, where subtle modifications to its framework can yield compounds with enhanced efficacy.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methodologies to produce nitro-pyrazole derivatives like CAS No. 957489-39-3. This aligns with the broader industry shift toward minimizing hazardous byproducts and optimizing atom economy. The compound's nitro group offers versatile reactivity, enabling transformations such as reduction to amines or cyclization into more complex heterocycles, which are pivotal in designing next-generation pharmaceuticals.

From an analytical perspective, 1-[(3-Chlorophenyl)methyl]-4-nitro-1H-pyrazole is often characterized using advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducibility in research. The compound's chlorophenyl moiety contributes to its lipophilicity, influencing its pharmacokinetic properties—a key consideration in drug design and bioavailability optimization.

As the scientific community delves deeper into precision medicine, derivatives of 957489-39-3 are being investigated for their potential in targeting specific disease pathways. For instance, its scaffold has been explored in the development of kinase inhibitors, which play a crucial role in treating conditions like cancer and inflammatory disorders. This aligns with trending searches on "pyrazole-based drugs" and "small molecule therapeutics," reflecting widespread interest in innovative treatment modalities.

In agrochemical applications, 1-[(3-Chlorophenyl)methyl]-4-nitro-1H-pyrazole serves as a precursor for crop protection agents. Its structural features are leveraged to design compounds with herbicidal or fungicidal activity, addressing global challenges in food security and sustainable agriculture. Researchers are particularly interested in its potential to replace older, less environmentally friendly chemicals, resonating with popular queries like "green agrochemicals" and "low-toxicity pesticides."

The synthesis of CAS No. 957489-39-3 typically involves multi-step reactions, including alkylation and nitration processes. Recent advancements in flow chemistry and catalytic methods have improved yields and reduced waste, topics frequently searched by chemists aiming for process optimization. These innovations underscore the compound's role in advancing industrial chemistry while adhering to stringent environmental regulations.

In summary, 1-[(3-Chlorophenyl)methyl]-4-nitro-1H-pyrazole (CAS No. 957489-39-3) represents a versatile and scientifically significant compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its continued study promises to unlock new possibilities in molecular design and functional materials, making it a focal point for researchers worldwide.